Cas no 1219832-07-1 (7-tert-Butyl-5-bromo-1H-indole)
7-tert-Butyl-5-bromo-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 7-tert-Butyl-5-bromo-1H-indole
- 1H-Indole, 5-bromo-7-(1,1-dimethylethyl)-
- 7-t-Butyl-5-bromo-1H-indole
- SCHEMBL19100535
- 5-bromo-7-tert-butyl-1H-indole
- 1219832-07-1
- MFCD28658735
-
- MDL: MFCD28658735
- Inchi: 1S/C12H14BrN/c1-12(2,3)10-7-9(13)6-8-4-5-14-11(8)10/h4-7,14H,1-3H3
- InChI Key: QKIISZAYBIVXOG-UHFFFAOYSA-N
- SMILES: BrC1C=C2C=CNC2=C(C=1)C(C)(C)C
Computed Properties
- Exact Mass: 251.03096g/mol
- Monoisotopic Mass: 251.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.8
- XLogP3: 4.4
7-tert-Butyl-5-bromo-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T188250-50mg |
7-tert-Butyl-5-bromo-1H-indole |
1219832-07-1 | 50mg |
$ 560.00 | 2022-06-03 | ||
| TRC | T188250-100mg |
7-tert-Butyl-5-bromo-1H-indole |
1219832-07-1 | 100mg |
$ 930.00 | 2022-06-03 | ||
| Apollo Scientific | OR300201-250mg |
7-tert-Butyl-5-bromo-1H-indole |
1219832-07-1 | 250mg |
£260.00 | 2025-02-19 | ||
| abcr | AB526183-250 mg |
7-t-Butyl-5-bromo-1H-indole; . |
1219832-07-1 | 250MG |
€627.40 | 2023-04-17 | ||
| Matrix Scientific | 189984-500mg |
7-tert-Butyl-5-bromo-1H-indole |
1219832-07-1 | 500mg |
$976.00 | 2023-09-09 | ||
| Matrix Scientific | 189984-1g |
7-tert-Butyl-5-bromo-1H-indole |
1219832-07-1 | 1g |
$1800.00 | 2023-09-09 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506405-250 mg |
7-tert-Butyl-5-bromo-1H-indole, |
1219832-07-1 | 250MG |
¥6,069.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-506405-250mg |
7-tert-Butyl-5-bromo-1H-indole, |
1219832-07-1 | 250mg |
¥6069.00 | 2023-09-05 | ||
| abcr | AB526183-250mg |
7-t-Butyl-5-bromo-1H-indole; . |
1219832-07-1 | 250mg |
€501.80 | 2025-02-27 | ||
| Ambeed | A966138-1g |
7-tert-Butyl-5-bromo-1H-indole |
1219832-07-1 | 97% | 1g |
$1074.0 | 2024-04-25 |
7-tert-Butyl-5-bromo-1H-indole Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 7-tert-Butyl-5-bromo-1H-indole
Professional Introduction to Compound with CAS No. 1219832-07-1 and Product Name: 7-tert-Butyl-5-bromo-1H-indole
7-tert-Butyl-5-bromo-1H-indole (CAS No. 1219832-07-1) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound belongs to the indole family, which is well-known for its wide-ranging applications in medicinal chemistry, particularly in the development of drugs targeting various diseases. The presence of both a tert-butyl group and a bromo substituent on the indole ring system imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.
The tert-butyl group, characterized by its bulky nature, can influence the compound's solubility, metabolic stability, and interactions with biological targets. In contrast, the bromo atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of more complex molecules. These attributes make 7-tert-butyl-5-bromo-1H-indole a promising candidate for exploring novel therapeutic agents.
Recent advancements in drug discovery have highlighted the importance of indole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that indole-based compounds can exhibit potent activity against infectious diseases, inflammation, and even certain types of cancer. The structural motif of 7-tert-butyl-5-bromo-1H-indole aligns well with these trends, as it combines elements known to enhance binding affinity and selectivity towards biological receptors.
In particular, the bromo substituent on the indole ring has been extensively studied for its ability to participate in palladium-catalyzed reactions, enabling the construction of diverse molecular architectures. This reactivity has been leveraged to develop libraries of indole derivatives for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. The tert-butyl group further contributes to this versatility by providing a stable site for selective modifications while maintaining overall molecular rigidity.
One of the most compelling aspects of 7-tert-butyl-5-bromo-1H-indole is its potential as a building block for next-generation therapeutics. Researchers have recently reported its use in synthesizing novel indole-based inhibitors targeting enzymes involved in metabolic pathways relevant to neurological disorders. The combination of electronic effects from the bromo atom and steric hindrance from the tert-butyl group allows for fine-tuning of binding interactions with protein targets, thereby enhancing drug efficacy.
The pharmaceutical industry has also shown interest in leveraging indole derivatives for their antimicrobial properties. Preliminary studies using 7-tert-butyl-5-bromo-1H-indole have revealed promising results in combating resistant bacterial strains by interfering with essential bacterial processes. This aligns with global efforts to address rising antibiotic resistance, where innovative chemical entities like this compound play a crucial role.
From a synthetic chemistry perspective, 7-tert-butyl-5-bromo-1H-indole exemplifies the strategic use of functional groups to achieve desired chemical properties. The presence of both electron-withdrawing and sterically demanding groups allows chemists to explore diverse synthetic pathways while maintaining control over reaction outcomes. This flexibility has been instrumental in developing efficient synthetic routes that are scalable for industrial applications.
The compound's relevance extends beyond academic research into practical applications. For example, it has been utilized in material science as a precursor for designing organic semiconductors due to its conjugated system and tunable electronic properties. Such interdisciplinary applications underscore the broad utility of indole derivatives and highlight the importance of compounds like 7-tert-butyl-5-bromo-1H-indole in advancing multiple scientific frontiers.
Looking ahead, future research on 7-tert-butyl-5-bromo-1H-indole is likely to focus on expanding its biological profile through structure-based drug design (SBDD) and computer-assisted molecular modeling (CAMM). These approaches will help identify optimal analogs with enhanced potency and reduced side effects. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methodologies for producing this compound on an industrial scale.
In summary,7-tert-butyl-5-bromo-1H-indole (CAS No. 1219832-07-1) represents a significant asset in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of functional groups offers unparalleled opportunities for chemical diversification and biological exploration, making it a cornerstone compound in modern drug discovery efforts.
1219832-07-1 (7-tert-Butyl-5-bromo-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)